Cas no 2613382-39-9 (2,2,2-Trifluoro-1-{6-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one)

• Product Name: 2,2,2-Trifluoro-1-{6-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one
• CAS No: 2613382-39-9
• MF: C₉H₁₂F₃NO₂
• MW: 223.192293167114
• CID: 6051284
• PubChem ID: 155944002
• Update Time: 2025-06-13

2,2,2-Trifluoro-1-{6-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2613382-39-9
• EN300-7149931
• 2,2,2-trifluoro-1-{6-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one
• 2,2,2-Trifluoro-1-{6-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one

• Inchi： 1S/C9H12F3NO2/c10-9(11,12)7(14)13-4-8(5-13)2-1-3-15-6-8/h1-6H2
• InChI Key： LDFYJYTVJADQHO-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2(COCCC2)C1)=O)(F)F

Computed Properties

• Exact Mass: 223.08201311g/mol
• Monoisotopic Mass: 223.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2,2-Trifluoro-1-{6-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one

Introduction to 2,2,2-Trifluoro-1-{6-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one (CAS No. 2613382-39-9)

2,2,2-Trifluoro-1-{6-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. The compound belongs to a class of spirocyclic molecules, which are known for their structural rigidity and tunable electronic properties, making them valuable scaffolds for drug discovery. With the CAS number 2613382-39-9, this molecule has been extensively studied for its pharmacological properties and synthetic utility.

The molecular structure of 2,2,2-Trifluoro-1-{6-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one features a trifluoromethyl group attached to an acetyl ketone moiety, which is further linked to a spirocyclic framework containing an azetidinone ring and an oxygen atom. This arrangement creates a highly strained system that can influence the compound's reactivity and binding affinity to biological targets. The presence of the trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in drug development due to its ability to modulate metabolic stability, lipophilicity, and binding interactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies using molecular modeling techniques have suggested that 2,2,2-Trifluoro-1-{6-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and infectious diseases. The spirocyclic core of the molecule provides a rigid template that can mimic natural products or bioactive peptides, enhancing its potential as a lead compound for drug development.

The synthesis of 2,2,2-Trifluoro-1-{6-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one presents both challenges and opportunities for synthetic chemists. The spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct the complex core efficiently. Additionally, the trifluoromethyl group introduces unique synthetic challenges due to its sensitivity to nucleophilic attack and its tendency to participate in non-benign side reactions.

One of the most promising applications of CAS No. 2613382-39-9 lies in its potential as a precursor for more complex pharmacophores. By modifying the substituents on the spirocyclic core or introducing additional functional groups, researchers can generate derivatives with tailored biological activities. For instance, studies have shown that analogs of this compound may exhibit anti-inflammatory or antiviral properties, making them attractive candidates for further development.

The role of trifluoromethyl groups in enhancing drug efficacy has been well-documented in the literature. These groups can increase metabolic stability by resisting oxidative degradation and improve binding affinity by increasing lipophilicity. In the context of CAS No. 2613382-39-9, the trifluoromethyl group is strategically positioned to interact with biological targets in a manner that maximizes therapeutic effect while minimizing off-target interactions.

Recent clinical trials have highlighted the importance of structural diversity in drug discovery programs. Compounds like CAS No. 2613382-39-9 that feature unique spirocyclic scaffolds offer new opportunities for addressing unmet medical needs. While no clinical trials have yet been conducted specifically on this compound, preclinical studies suggest that it may have significant therapeutic potential in areas such as oncology and immunology.

The development of new synthetic methodologies is crucial for advancing research in this field. Innovations in catalytic systems and green chemistry principles have enabled more efficient and sustainable production of complex molecules like CAS No. 2613382-39-9. These advancements not only reduce costs but also minimize environmental impact, aligning with global efforts toward sustainable pharmaceutical manufacturing.

The future prospects for CAS No. 2613382-39-9 are promising, with ongoing research aimed at elucidating its full biological spectrum and optimizing its synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area, leading to novel therapeutic agents derived from this versatile scaffold.